Cas no 1207032-54-9 (N-4-({4-(morpholin-4-yl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylthiophene-3-carboxamide)

• Product Name: N-4-({4-(morpholin-4-yl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylthiophene-3-carboxamide
• CAS No: 1207032-54-9
• MF: C₂₀H₂₀N₄O₃S₂
• MW: 428.527801513672
• CID: 6567182
• Update Time: 2025-05-20

N-4-({4-(morpholin-4-yl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-({4-(morpholin-4-yl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylthiophene-3-carboxamide
• N-[4-[2-(4-morpholin-4-ylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]thiophene-3-carboxamide

• Inchi： 1S/C20H20N4O3S2/c25-18(21-15-1-3-17(4-2-15)24-6-8-27-9-7-24)11-16-13-29-20(22-16)23-19(26)14-5-10-28-12-14/h1-5,10,12-13H,6-9,11H2,(H,21,25)(H,22,23,26)
• InChI Key： RPWNLMUOFVRPOY-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NC1=NC(CC(NC2=CC=C(N3CCOCC3)C=C2)=O)=CS1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on N-4-({4-(morpholin-4-yl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylthiophene-3-carboxamide

N-4-({4-(morpholin-4-yl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylthiophene-3-carboxamide (CAS No. 1207032-54-9): A Comprehensive Overview

N-4-({4-(morpholin-4-yl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylthiophene-3-carboxamide (CAS No. 1207032-54-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, exhibits a unique structure that combines elements of thiazole and thiophene moieties, making it a promising candidate for various therapeutic applications.

The molecular structure of N-4-({4-(morpholin-4-yl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylthiophene-3-carboxamide is characterized by its intricate arrangement of functional groups. The thiazole ring, known for its biological activity and stability, is linked to a thiophene ring, which contributes to the compound's overall hydrophobicity and electronic properties. The morpholine group, attached to the phenyl ring through a carbamoyl linkage, adds further complexity and potential for interaction with biological targets.

Recent studies have highlighted the potential of N-4-({4-(morpholin-4-yl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylthiophene-3-carboxamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory pathway. Specifically, it has been found to effectively inhibit cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial enzymes in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory effects, N-4-({4-(morpholin-4-yl)phenylcarbamoyl}methyl)-1,3-thiazol-2-ylthiophene-3-carboxamide has also shown promise in cancer research. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve the modulation of signaling pathways such as p53 and Bcl-2, which are critical for cell survival and death.

The pharmacokinetic properties of N-4-{[4-(morpholinomethyl)phenyl]carbamoylmethyl}-1,3-thiazol-2-yldithioacetamide have been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. This makes it a suitable candidate for further development as an orally administered therapeutic agent.

Safety and toxicity assessments are crucial for any potential drug candidate. Preclinical studies have indicated that N-4-{[4-(morpholinomethyl)phenyl]carbamoylmethyl}-1,3-thiazol-2-yldithioacetamide has a low toxicity profile at therapeutic doses. However, as with any new compound, further investigations are necessary to ensure its safety and efficacy in human trials.

The synthesis of N-4-{[4-(morpholinomethyl)phenyl]carbamoylmethyl}-1,3-thiazol-2-yldithioacetamide involves several steps that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of 2-aminothiophene with an appropriate carboxylic acid derivative followed by subsequent functional group modifications. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in large-scale research and development.

In conclusion, N-4-{[4-(morpholinomethyl)phenyl]carbamoylmethyl}-1,3-thiazol-2-yldithioacetamide (CAS No. 1207032-54-9) represents a promising molecule with diverse therapeutic potential. Its unique structural features and biological activities make it an attractive target for further investigation in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant promise for the development of novel treatments for various diseases.